N-(1-benzylpiperidin-4-yl)-2-methoxybenzamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-methoxybenzamide
• InChI: InChI=1S/C20H24N2O2/c1-24-19-10-6-5-9-18(19)20(23)21-17-11-13-22(14-12-17)15-16-7-3-2-4-8-16/h2-10,17H,11-15H2,1H3,(H,21,23)
• InChI Key: GOMGPNJCLGRCDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-benzylpiperidin-4-yl)-2-methoxybenzamide typically involves the reaction of 1-benzylpiperidin-4-amine with 2-methoxybenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and yield of the final product through advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-(1-benzylpiperidin-4-yl)-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of various substituted benzamides.

Scientific Research Applications

N-(1-benzylpiperidin-4-yl)-2-methoxybenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets.

Medicine: Investigated for its potential therapeutic effects, particularly in the field of neurology.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-(1-benzylpiperidin-4-yl)-2-methoxybenzamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets involved are still under investigation, but it is believed to affect neurotransmitter systems in the brain .

Comparison with Similar Compounds

Similar Compounds

• N-(1-benzylpiperidin-4-yl)pyrimidin-2-amine
• N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide
• N-(1-benzylpiperidin-4-yl)-2-furamide

Uniqueness

N-(1-benzylpiperidin-4-yl)-2-methoxybenzamide is unique due to its specific structural features, such as the methoxy group on the benzamide moiety. This structural difference can lead to distinct biological activities and chemical reactivity compared to similar compounds .